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Compound of Interest |

Compound Name: 1-Chloro-1-fluoroethane
CAS No.: 110587-14-9
Cat. No.: B011141
. J

Executive Summary & Scope

1-Chloro-1-fluoroethane (HCFC-151a; CAS: 1615-75-4) is a hydrochlorofluorocarbon with a
boiling point of approximately 16.1°C. While historically evaluated as a working fluid for low-
pressure refrigeration systems and heat pumps, its current relevance lies primarily in two
distinct sectors:[1][2]

o Thermodynamic Research: As a benchmark fluid for validating equations of state (EOS) for
low-GWP replacements.

e Pharmaceutical Development: As a fluorinated synthon (building block) and a volatile, low-
temperature reaction solvent.

Regulatory Warning: HCFC-151a is controlled under the Montreal Protocol.[3] Its use is
generally restricted to feedstock applications, laboratory research, and critical use exemptions.
This guide assumes the user possesses the necessary regulatory permits for handling Ozone
Depleting Substances (ODS).

Physicochemical Data Profile

Data aggregated from NIST Standard Reference Data and PubChem.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b011141?utm_src=pdf-interest
https://www.benchchem.com/product/b011141?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1717006&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-fluoroethane
https://www.gov.il/en/pages/ozone_convention_and_protocol?chapterIndex=3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Unit Relevance

Isomer of R-151 (1-

Molecular Formula - Chloro-2-
fluoroethane)
_ Vapor density
Molecular Weight 82.50 g/mol )
calculation
- ) Critical: Liquid at cool
Boiling Point (1 atm) 16.1 °C

ambient, gas at >20°C

High density aids
Density (Liquid, 20°C)  1.175 g/cm3 mass flow in small

pumps

Requires pressure-

Vapor Pressure
~140 kPa (est) rated

(25°C)
glassware/reactors
Moderate Ozone
ODP ~0.03-0.12 ) )
Depletion Potential
o ) Requires ATEX/Ex-
Safety Classification Flammable, Toxic

rated equipment

Application Context
Thermodynamic Refrigeration Cycles

In research settings, HCFC-151a serves as a model fluid for Organic Rankine Cycles (ORC)
designed to recover low-grade waste heat (60°C-100°C source temp). Its 16°C boiling point
allows for condensation against ambient air or water without deep vacuum, simplifying seal
design compared to heavier organic fluids.

Pharmaceutical Synthesis (Synthon & Solvent)

For drug development professionals, HCFC-151a offers a unique "Refrigerant-Solvent" duality:

¢ Fluorinated Synthon: Used in nucleophilic substitution to introduce the ethyl-fluoride motif,
common in bio-isostere design to improve metabolic stability.
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o Self-Cooling Solvent: In exothermic reactions, the solvent can be allowed to reflux at 16°C,
effectively clamping the reaction temperature and preventing thermal degradation of
sensitive APIs (Active Pharmaceutical Ingredients) without external cryostats.

Protocol: Closed-Loop Charging & Vapor Pressure
Validation

Obijective: To transfer HCFC-151a from a supply cylinder to a test rig or reactor without
introducing non-condensable gases (air), which skew thermodynamic data and reaction
kinetics.

Safety Prerequisite: All operations must occur in a fume hood. Operator must wear FKM (Viton)
gloves.

Experimental Setup (Diagram)

The following Graphviz diagram illustrates the vacuum manifold system required for handling
volatile liquids like HCFC-151a.
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Figure 1: Schematic of a vacuum-transfer manifold for charging HCFC-151a. The cold trap
protects the pump from halogenated vapors.

Step-by-Step Methodology

Step 1: System Evacuation

Connect the HCFC-151a cylinder to the manifold using PTFE-lined stainless steel braided
hoses.

Immerse the Cold Trap in liquid nitrogen (or dry ice/acetone) to prevent HCFC ingestion by
the pump.

Open the manifold valves and evacuate the system (excluding the cylinder) to < 0.1 mbar.

Leak Check: Close the pump valve and monitor the manometer. A rise of < 0.01 mbar/min
indicates a tight seal.

Step 2: Degassing (Freeze-Pump-Thaw) Note: Essential for thermodynamic accuracy.

Immerse the HCFC-151a supply cylinder (or a transfer ampoule) in a liquid nitrogen bath to
freeze the content.

o Open the cylinder valve to the vacuum. Pump off non-condensable gases (air/nitrogen) for 5
minutes.

o Close the valve and thaw the cylinder.

e Repeat 3 times.

Step 3: Static Transfer (Charging)

o Ensure the Reactor/Test Cell is at a temperature lower than the supply cylinder (e.g., cool
reactor to 0°C).

¢ Open the path between the Cylinder and Reactor.

 Allow the pressure differential to drive the liquid transfer.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Validation: Close the reactor. Allow it to equilibrate to 25.0°C. Measure the internal pressure.

o Pass Criteria: Pressure reads ~140 kPa (verify against batch-specific Certificate of
Analysis).

o Fail Criteria: Pressure >150 kPa implies air contamination; repeat degassing.

Material Compatibility Protocol

HCFC-151a contains both chlorine and fluorine. The chlorine atom makes it aggressive toward
many elastomers used in standard refrigeration seals (e.g., Neoprene, Buna-N).

Compatibility Decision Logic
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Figure 2: Material compatibility decision tree. Green nodes indicate recommended materials;
Red nodes indicate incompatible materials.

Key Recommendation:
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e Use: FKM (Viton) or PTFE (Teflon).

e Avoid: EPDM and Nitrile (Buna-N). The chlorine content in R-151a causes rapid swelling and
extraction of plasticizers in these materials, leading to seal failure and leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Assessment: 1-Chloro-1-fluoroethane (HCFC-
151a)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b011141#use-of-1-chloro-1-fluoroethane-as-a-
refrigerant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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